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Compound of Interest

Compound Name: Enantiomer of Sofosbuvir

Cat. No.: B1150399 Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

handling procedures for the enantiomer of Sofosbuvir based on available safety data for

Sofosbuvir. Since specific safety data for the enantiomer is not readily available, it is crucial to

handle it with the same precautions as the parent compound. This information is intended for

use by trained laboratory personnel and does not replace a formal risk assessment.

Hazard Identification and Classification
The enantiomer of Sofosbuvir should be treated as a potentially hazardous substance.

Based on the data for Sofosbuvir, the primary health hazards are related to prolonged or

repeated exposure, which may cause organ damage.[1][2][3]

GHS Hazard Statements for Sofosbuvir:

Hazard Statement Code Description

Specific target organ toxicity —

repeated exposure, Category 2
H373

May cause damage to organs

through prolonged or repeated

exposure.[1][2]

Acute toxicity - oral, Category

4
H302 Harmful if swallowed.[3]

Signal Word: Warning[1][2]
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Personal Protective Equipment (PPE)
A comprehensive approach to PPE is essential to minimize exposure during the handling of the

enantiomer of Sofosbuvir. The following table summarizes the recommended PPE based on

the safety data sheets for Sofosbuvir.[1][2]

Body Part Recommended Protection Specifications

Eyes/Face
Safety glasses with side-

shields or goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1]

Skin Chemical-resistant gloves

Standard BS EN 374:2003

minimum requirement. Inspect

gloves before use.[2]

Protective clothing

Fire/flame resistant and

impervious clothing is

recommended.[1] A lab coat is

standard.

Respiratory Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[1] A self-

contained breathing apparatus

may be necessary for spills.[4]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[2]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1][2][3]
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Wash hands thoroughly after handling.[2][3]

Avoid contact with skin and eyes.[2]

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

For long-term storage, refer to the supplier's recommendations, which are often -20°C for

powder and -80°C in solvent.

First Aid Measures
In case of exposure, immediate action is necessary. The following table outlines the

recommended first aid procedures.[2][3][4]

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[4]

Skin Contact
Immediately wash off with plenty of soap and

water. Remove contaminated clothing.[2]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[3] Seek immediate medical attention.[3]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.
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Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Cover the spill with a suitable absorbent material.

Collect: Carefully sweep or scoop up the material into an appropriate, labeled container for

disposal. Avoid generating dust.

Clean: Clean the spill area thoroughly with a suitable detergent and water.

PPE: Wear appropriate PPE, including respiratory protection, during the entire cleanup

process.[4]

Waste Disposal:

Dispose of waste material in accordance with local, regional, and national regulations.[3]

Contaminated materials and the compound itself should be treated as hazardous waste.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for handling the enantiomer of Sofosbuvir
in a research setting, emphasizing safety checkpoints.
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Caption: Workflow for Safe Handling of Enantiomer of Sofosbuvir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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